Cas no 112798-67-1 (1-[2-(4-hydroxy-3-methoxyphenyl)ethyl]pyrrole-2,5-dione)

• Product name: 1-[2-(4-hydroxy-3-methoxyphenyl)ethyl]pyrrole-2,5-dione
• CAS No: 112798-67-1
• MF: C₁₃H₁₃NO₄
• MW: 247.247
• CID: 2609543
• PubChem ID: 71336773

1-[2-(4-hydroxy-3-methoxyphenyl)ethyl]pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-hydroxy-3-methoxyphenyl)ethyl]pyrrole-2,5-dione
• DTXSID00764554
• 1-[2-(4-Hydroxy-3-methoxyphenyl)ethyl]-1H-pyrrole-2,5-dione
• 112798-67-1

• Inchi： InChI=1S/C13H13NO4/c1-18-11-8-9(2-3-10(11)15)6-7-14-12(16)4-5-13(14)17/h2-5,8,15H,6-7H2,1H3
• InChI Key： BLUOFASDCJNZRX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 247.08445790Da
• Monoisotopic Mass: 247.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.8Ų